molecular formula C16H18N2O3 B8752402 2,7-Diazaspiro[4.4]nonane-1,3,8-trione, 2-ethyl-7-(phenylmethyl)-

2,7-Diazaspiro[4.4]nonane-1,3,8-trione, 2-ethyl-7-(phenylmethyl)-

Cat. No.: B8752402
M. Wt: 286.33 g/mol
InChI Key: BUTAOLSBUJKPHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,7-Diazaspiro[4.4]nonane-1,3,8-trione, 2-ethyl-7-(phenylmethyl)- is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,7-Diazaspiro[4.4]nonane-1,3,8-trione, 2-ethyl-7-(phenylmethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,7-Diazaspiro[4.4]nonane-1,3,8-trione, 2-ethyl-7-(phenylmethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H18N2O3

Molecular Weight

286.33 g/mol

IUPAC Name

7-benzyl-2-ethyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione

InChI

InChI=1S/C16H18N2O3/c1-2-18-14(20)9-16(15(18)21)8-13(19)17(11-16)10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3

InChI Key

BUTAOLSBUJKPHF-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=O)CC2(C1=O)CC(=O)N(C2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of sodium hydride (2.20 g of 60% oil suspension (0.055 mole) washed with toluene) in 50 ml N,N-dimethylformamide was treated gradually with a solution of 10.0 g (0.051 mole) 2-ethyl-2,7diazaspiro[4.4]nonane-1,3,8-trione in 100 ml N,N-dimethylformamide. After stirring 15 minutes, there was added dropwise 6.4 ml (0.055 mole) benzyl chloride and the mixture was stirred overnight, concentrated in vacuo and shaken with water-methylene chloride. The organic layers were dried, evaporated, and the product crystallized from toluene-hexane to afford 11.1 g of the title compound, mp 125°-126.5° C.
Quantity
2.2 g
Type
reactant
Reaction Step One
[Compound]
Name
suspension
Quantity
0.055 mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
2-ethyl-2,7diazaspiro[4.4]nonane-1,3,8-trione
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
6.4 mL
Type
reactant
Reaction Step Three

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